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These notes provide a comprehensive guide for researchers interested in accessing and
linking data from the National Birth Defects Prevention Study (NBDPS) with other databases.
Due to the sensitive nature of the data, direct public access is not available. However, linkage
is possible through a structured collaboration with the Centers for Birth Defects Research and
Prevention (CBDRP).

Overview of the National Birth Defects Prevention
Study (NBDPS)

The NBDPS is a significant population-based, case-control study that investigated the potential
causes of birth defects.[1][2] Data was collected on babies born between 1997 and 2011.[1][2]
The study includes interviews with over 30,000 mothers of babies with birth defects and 10,000
mothers of babies without birth defects.[3] While data collection for NBDPS concluded in 2013,
this rich dataset continues to be a valuable resource for researchers.[1][2] Its successor, the
Birth Defects Study To Evaluate Pregnancy exposureS (BD-STEPS), began in 2014 and is
ongoing.[4]

NBDPS Data Characteristics
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The NBDPS dataset is extensive and contains a wide range of information. Understanding the
data is crucial for proposing a relevant data linkage project.

Table 1: Summary of NBDPS Data

Data Category Description
Study Design Population-based case-control study.[1][2]
Study Period 1997 - 2011 (deliveries).[1][3]

Mothers of over 30,000 babies with birth defects
Participants and 10,000 mothers of babies without birth
defects.[3]

- Computer-assisted telephone interviews
(CATI) with mothers.[5] - Abstracted clinical
Data Sources data.[6] - Biologic samples (cheek cells) from

mother, father, and baby for genetic analysis.[1]

[7]

- Demographics - Maternal health conditions -
Medication use before and during pregnancy|[4]
) - Lifestyle factors (e.g., smoking, diet)[4] -
Key Variables ] ] ] S
Occupational history[5] - Residential history
(geocoded)[8] - Genetic data from biologic

samples.[1][9]

Protocol for Accessing and Linking NBDPS Data

Direct access to NBDPS data is restricted to protect participant confidentiality.[1][3][9][10]
Researchers must collaborate with one of the CBDRP centers to gain access.[3] The following
protocol outlines the necessary steps.

Experimental Protocol: NBDPS Data Access and Linkage Application

o Conceptualize Research Project:
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o Develop a clear research question and hypothesis that necessitates the use of NBDPS
data and linkage to an external database.

o Ensure the proposed research does not overlap with previously published studies by
reviewing the extensive list of NBDPS and BD-STEPS publications.[3] Overlapping
proposals will be denied.[3]

« |dentify a Collaborating Center:
o All research proposals must be sponsored by a CBDRP center.[3]

o Centers are located in Arkansas, California, Georgia (CDC), lowa, Massachusetts, New
Jersey, New York, North Carolina, Texas, and Utah.[1][4]

o Researchers should identify a center whose research focus aligns with their proposal. For
example, the Georgia Center focuses on medication use, fertility treatments, and novel
statistical methods.[3]

e Submit a Collaboration Request Form:

o Complete the official Collaboration Request Form available on the CDC's NBDPS/BD-
STEPS public access procedures website.

o The form requires details about the principal investigator, research objectives, proposed
data analysis plan, and the specific NBDPS variables and external data sources required.

o Review Process by the CBDRP Data Sharing Committee:
o The submitted proposal is reviewed by the CBDRP Data Sharing Committee.[3]

o Proposals are evaluated based on scientific merit, public health benefit, and absence of
conflicts of interest.[3]

« Data Use Agreement and Data Access:

o Upon approval, a formal data use agreement is established.
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o Researchers will be granted access to a de-identified NBDPS dataset for their specific
project. The data linkage with external databases will be performed in a secure
environment, often facilitated by the collaborating CBDRP center or the CDC.
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Researcher's Responsibilities
1. Develop Research Proposal
(No overlap with existing publications)

'

2. Identify Collaborating CBDRP Center

'

3. Submit Collaboration Request Form

. J

CBDRP Review Procesv,

4. Review by Data Sharing Committee
(Scientific merit, public health benefit)

Denied

5. Approval & Data Use Agreement = | ==———~ Revise and Resubmit

6. Secure Data Access & Linkage

. J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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